Cas no 886502-90-5 (2,6-Dichloro-4-(trifluoromethoxy)benzoic acid)

• Product Name: 2,6-Dichloro-4-(trifluoromethoxy)benzoic acid
• CAS No: 886502-90-5
• MF: C₈H₃Cl₂F₃O₃
• MW: 275.008831262589
• MDL: MFCD06660297
• CID: 93182
• PubChem ID: 17750730
• Update Time: 2025-04-18

2,6-Dichloro-4-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4-(trifluoromethoxy)benzoic acid
• 2,5-DIBROMO-1,3-THIAZOLE-4-CARBOXAMIDE
• Benzoic acid,2,6-dichloro-4-(trifluoromethoxy)
• 886502-90-5
• E90009
• HJBCPDRNEWTQCH-UHFFFAOYSA-N
• CS-0193339
• 2,6-DICHLORO-4-(TRIFLUOROMETHOXY)BENZOICACID
• MFCD06660297
• DTXSID90590667
• AKOS005255592

• MDL： MFCD06660297
• Inchi： 1S/C8H3Cl2F3O3/c9-4-1-3(16-8(11,12)13)2-5(10)6(4)7(14)15/h1-2H,(H,14,15)
• InChI Key： HJBCPDRNEWTQCH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)O)Cl)OC(F)(F)F

Computed Properties

• Exact Mass: 273.94100
• Monoisotopic Mass: 273.941134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9

Experimental Properties

• Density: 1.654
• Melting Point: 151-153℃
• Boiling Point: 282.1°C at 760 mmHg
• Flash Point: 124.4°C
• Refractive Index: 1.514
• PSA: 46.53000
• LogP: 3.59020
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,6-Dichloro-4-(trifluoromethoxy)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)